Cas no 98552-43-3 (2-(Cyclohexyloxy)acetamide)

• Product Name: 2-(Cyclohexyloxy)acetamide
• CAS No: 98552-43-3
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• MDL: MFCD16042596
• CID: 1056916
• PubChem ID: 60787139
• Update Time: 2025-05-24

2-(Cyclohexyloxy)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(Cyclohexyloxy)acetamide
• 2-cyclohexyloxyethanoic acid
• Cyclohexoxyacetic acid
• cyclohexyloxy acetic acid
• cyclohexyloxy-acetic acid amide
• Cyclohexyloxy-essigsaeure
• Cyclohexyloxyessigsaeureamid
• O-Cyclohexyl-glykolsaeure
• OLBRFWVXEPAIHC-UHFFFAOYSA-N
• 98552-43-3
• 2-cyclohexyloxyacetamide
• CS-0364803
• FT-0729871
• AKOS010002403
• AC7484
• MFCD16042596
• SY017213
• SCHEMBL12599011
• DA-16891

• MDL： MFCD16042596
• Inchi： 1S/C8H15NO2/c9-8(10)6-11-7-4-2-1-3-5-7/h7H,1-6H2,(H2,9,10)
• InChI Key： OLBRFWVXEPAIHC-UHFFFAOYSA-N
• SMILES： O(CC(N)=O)C1CCCCC1

Computed Properties

• Exact Mass: 157.11000
• Monoisotopic Mass: 157.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• PSA: 53.31000
• LogP: 1.97070

Additional information on 2-(Cyclohexyloxy)acetamide

2-(Cyclohexyloxy)acetamide (CAS No. 98552-43-3): A Comprehensive Overview

2-(Cyclohexyloxy)acetamide, also known by its CAS registry number CAS No. 98552-43-3, is a chemical compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound, characterized by its unique structure featuring a cyclohexyl group attached to an acetamide moiety, exhibits a range of interesting properties that make it a subject of ongoing research and development.

The molecular structure of 2-(Cyclohexyloxy)acetamide consists of a cyclohexane ring connected via an ether linkage to an acetamide group. This combination of functional groups imparts the compound with both hydrophobic and polar characteristics, which are crucial for its potential applications in various industries. Recent studies have highlighted its role in drug delivery systems, where its amphiphilic nature allows for the formation of stable nanoparticles capable of encapsulating hydrophobic drugs.

One of the most recent advancements involving 2-(Cyclohexyloxy)acetamide is its application in the development of stimuli-responsive materials. Researchers have demonstrated that this compound can be incorporated into polymer networks that exhibit reversible changes in their physical properties under specific environmental conditions, such as temperature or pH changes. These findings have opened new avenues for its use in smart drug delivery systems and adaptive materials.

In terms of synthesis, 2-(Cyclohexyloxy)acetamide is typically prepared through a multi-step process involving nucleophilic substitution reactions. The optimization of reaction conditions, such as temperature and solvent choice, has been a focus of recent studies to enhance yield and purity. For instance, a study published in 2023 reported the use of microwave-assisted synthesis to significantly reduce reaction time while maintaining high product quality.

The physical properties of 2-(Cyclohexyloxy)acetamide have also been extensively characterized. Its melting point and solubility in various solvents have been determined experimentally and corroborated through computational modeling. These properties are essential for understanding its behavior in different chemical environments and for predicting its performance in practical applications.

Beyond its chemical properties, the biological activity of 2-(Cyclohexyloxy)acetamide has been explored in recent years. In vitro studies have shown that it exhibits moderate anti-inflammatory and antioxidant properties, suggesting potential applications in pharmaceuticals. However, further research is needed to fully understand its pharmacokinetics and toxicity profile before it can be considered for clinical use.

In conclusion, 2-(Cyclohexyloxy)acetamide (CAS No. 98552-43-3) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and characterization techniques, positions it as a promising candidate for future innovations in materials science and drug development.